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Compound of Interest

Compound Name: 2,4-Dibromobutanoic acid

Cat. No.: B1590518 Get Quote

Abstract
This technical guide provides a comprehensive overview of 2,4-Dibromobutanoic acid, a

halogenated carboxylic acid utilized as a key intermediate in advanced organic synthesis. The

document details its fundamental physicochemical properties, with a focus on its molecular

weight. Furthermore, it outlines its application in synthetic pathways, particularly in the

production of biologically significant molecules. This guide serves as a technical resource for

professionals engaged in chemical research and pharmaceutical development.

Physicochemical Properties
2,4-Dibromobutanoic acid, also known as 2,4-dibromobutyric acid, is a chemical compound

with the molecular formula C₄H₆Br₂O₂.[1] Its structure features a four-carbon butanoic acid

backbone with bromine atoms substituted at the alpha (C2) and gamma (C4) positions. This

bifunctional nature makes it a versatile building block in chemical synthesis.[2] The key

quantitative properties of this compound are summarized in the table below.
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Property Value Reference(s)

Molecular Weight 245.90 g/mol [1]

Molecular Formula C₄H₆Br₂O₂ [1][3]

CAS Number 63164-16-9 [1][3]

IUPAC Name 2,4-dibromobutanoic acid [1]

Density (Predicted) 2.121 ± 0.06 g/cm³ [4]

Boiling Point (Predicted) 294.1 ± 25.0 °C at 760 mmHg [4]

pKa (Predicted) 2.66 ± 0.10 [4]

Canonical SMILES C(CBr)C(C(=O)O)Br [1]

Monoisotopic Mass 243.87345 Da [1]

Synthesis and Applications
2,4-Dibromobutanoic acid is primarily utilized as an intermediate and building block in the

synthesis of more complex molecules, including active pharmaceutical ingredients (APIs) and

agrochemicals.[2] The two bromine atoms at different positions provide reactive sites for

various nucleophilic substitution reactions, enabling the construction of diverse molecular

architectures.

Role in the Synthesis of Lipoic Acid Derivatives
A notable application of 2,4-Dibromobutanoic acid is in the synthesis of derivatives of lipoic

acid, a compound known for its antioxidant and anti-inflammatory properties.[5] The synthetic

pathway involves the transformation of 2,4-Dibromobutanoic acid into compounds like 2,4-

bismethylthio-butanoic acid (BMTBA) and subsequently to 2,4-dimercaptobutanoic acid

(tetranor-DHLA), which have demonstrated biological activity.[5]

The general workflow for this synthesis is illustrated in the diagram below.
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Synthesis of Lipoic Acid Analogs
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Caption: Synthetic pathway to lipoic acid analogs via 2,4-Dibromobutanoic acid.
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Experimental Protocol Context: Synthesis of Lipoic Acid
Derivatives
While a detailed, step-by-step protocol for the synthesis of 2,4-Dibromobutanoic acid itself is

not readily available in public literature, its subsequent use is documented. The following

outlines the conceptual steps for its conversion based on the pathway illustrated above[5].

Objective: To synthesize 2,4-dimercaptobutanoic acid (tetranor-DHLA) using 2,4-
Dibromobutanoic acid as a key intermediate.

Step 1: Esterification of 2,4-Dibromobutanoic acid

Reaction: The carboxylic acid group of 2,4-Dibromobutanoic acid is converted to a methyl

ester, typically using methanol in the presence of an acid catalyst (e.g., H₂SO₄) under reflux

conditions. This protects the carboxylic acid and prevents side reactions in the subsequent

step.

Product: Methyl 2,4-dibromobutanoate.

Step 2: Nucleophilic Substitution (Thiolation)

Reaction: The esterified intermediate, methyl 2,4-dibromobutanoate, is reacted with a sulfur-

based nucleophile, such as sodium methanethiolate (NaSMe). This results in the

displacement of both bromine atoms to form thioether linkages.

Product: 2,4-Bismethylthio-butanoic acid (BMTBA), after hydrolysis of the ester.

Step 3: Reduction to Dithiol

Reaction: The thioether groups in BMTBA are reduced to thiol groups. This can be achieved

using a strong reducing agent, such as sodium in liquid ammonia.

Final Product: 2,4-Dimercaptobutanoic acid (tetranor-DHLA).

Note: Each step would require appropriate solvent selection, temperature control, work-up

procedures (e.g., extraction, washing), and purification techniques (e.g., chromatography,

distillation) to isolate and purify the desired products.
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Logical Relationships in Synthesis
The utility of 2,4-Dibromobutanoic acid is fundamentally linked to the reactivity of its

functional groups. The logical relationship between its structure and its role as a synthetic

intermediate is visualized below.
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Caption: Functional group reactivity map for 2,4-Dibromobutanoic acid.

This diagram illustrates that the synthetic versatility of the molecule stems from three primary

reactive sites: the carboxylic acid group and the two bromine substituents, which can undergo

different classes of reactions, often independently, to build molecular complexity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Dibromobutanoic acid | C4H6Br2O2 | CID 12940601 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1590518?utm_src=pdf-body
https://www.benchchem.com/product/b1590518?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590518?utm_src=pdf-body
https://www.benchchem.com/product/b1590518?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromobutanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromobutanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2,4-Dibromobutanoic acid [myskinrecipes.com]

3. molport.com [molport.com]

4. 2,4-DIBROMOBUTYRIC ACID | 63164-16-9 [chemicalbook.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: 2,4-Dibromobutanoic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590518#2-4-dibromobutanoic-acid-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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